Cas no 109986-14-3 (3-Heptanone, 1-(4-methyl-1-naphthalenyl)-)

• Product Name: 3-Heptanone, 1-(4-methyl-1-naphthalenyl)-
• CAS No: 109986-14-3
• MF: C₁₈H₂₂O
• MW: 254.366685390472
• CID: 1188363
• Update Time: 2024-08-03

3-Heptanone, 1-(4-methyl-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 1-(4-methyl-1-naphthalenyl)-

• Inchi： 1S/C18H22O/c1-3-4-7-16(19)13-12-15-11-10-14(2)17-8-5-6-9-18(15)17/h5-6,8-11H,3-4,7,12-13H2,1-2H3
• InChI Key： RNOCIGQQBVEURM-UHFFFAOYSA-N
• SMILES： C(C1=C2C(C=CC=C2)=C(C)C=C1)CC(=O)CCCC

Computed Properties

• Exact Mass: 254.16716

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Melting Point: 33-34 °C(Solv: ethanol (64-17-5))
• Boiling Point: 390.8±11.0 °C(Predicted)
• PSA: 17.07